Cas no 2092784-41-1 (2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid)
2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(4,4-difluorocyclohexyl)-2-oxoacetic acid
- 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid
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- Inchi: 1S/C8H10F2O3/c9-8(10)3-1-5(2-4-8)6(11)7(12)13/h5H,1-4H2,(H,12,13)
- InChI Key: ZQIRLUWTBDDGOW-UHFFFAOYSA-N
- SMILES: FC1(CCC(C(C(=O)O)=O)CC1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4
2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-369249-0.05g |
2-(4,4-difluorocyclohexyl)-2-oxoacetic acid |
2092784-41-1 | 95.0% | 0.05g |
$1008.0 | 2025-03-18 | |
| Enamine | EN300-369249-0.1g |
2-(4,4-difluorocyclohexyl)-2-oxoacetic acid |
2092784-41-1 | 95.0% | 0.1g |
$1056.0 | 2025-03-18 | |
| Enamine | EN300-369249-0.25g |
2-(4,4-difluorocyclohexyl)-2-oxoacetic acid |
2092784-41-1 | 95.0% | 0.25g |
$1104.0 | 2025-03-18 | |
| Enamine | EN300-369249-0.5g |
2-(4,4-difluorocyclohexyl)-2-oxoacetic acid |
2092784-41-1 | 95.0% | 0.5g |
$1152.0 | 2025-03-18 | |
| Enamine | EN300-369249-1.0g |
2-(4,4-difluorocyclohexyl)-2-oxoacetic acid |
2092784-41-1 | 95.0% | 1.0g |
$1200.0 | 2025-03-18 | |
| Enamine | EN300-369249-2.5g |
2-(4,4-difluorocyclohexyl)-2-oxoacetic acid |
2092784-41-1 | 95.0% | 2.5g |
$2351.0 | 2025-03-18 | |
| Enamine | EN300-369249-5.0g |
2-(4,4-difluorocyclohexyl)-2-oxoacetic acid |
2092784-41-1 | 95.0% | 5.0g |
$3479.0 | 2025-03-18 | |
| Enamine | EN300-369249-10.0g |
2-(4,4-difluorocyclohexyl)-2-oxoacetic acid |
2092784-41-1 | 95.0% | 10.0g |
$5159.0 | 2025-03-18 |
2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid
Introduction to 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid (CAS No. 2092784-41-1)
2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid, identified by its Chemical Abstracts Service (CAS) number 2092784-41-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of β-ketoacids, a group known for their versatile biological activities and synthetic utility. The presence of two fluorine atoms at the 4,4-Difluorocyclohexyl substituent enhances its chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.
The structural features of 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid contribute to its potential applications in drug development. The 2-oxoacetic acid moiety is a well-known pharmacophore, often found in bioactive molecules due to its ability to participate in hydrogen bonding and interact with biological targets. The Difluorocyclohexyl group, on the other hand, introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the biological activity of 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid with greater precision. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention in various diseases. For instance, preliminary computational studies have indicated potential interactions with enzymes involved in inflammatory pathways, which could make it a valuable asset in the development of anti-inflammatory agents.
The synthesis of 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid presents unique challenges due to the presence of the fluorine atoms. Traditional synthetic routes often require careful optimization to ensure high yield and purity. However, recent methodologies have focused on greener and more efficient approaches, such as catalytic fluorination techniques, which can enhance the sustainability of the synthesis process. These innovations are crucial for scaling up production while maintaining environmental standards.
In addition to its potential therapeutic applications, 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid has shown promise as a building block for more complex molecules. Its structural framework allows for modifications at multiple positions, enabling chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization is a critical step. Researchers are exploring various strategies to modify this compound, including functional group interconversions and heterocyclic ring formations.
The pharmacokinetic properties of 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid are also under investigation. Understanding how this compound is metabolized and distributed within the body is essential for determining its efficacy and safety profile. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are being employed to study its metabolic pathways. These studies provide critical insights into how the compound behaves in vivo and guide further development efforts.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid. Such partnerships facilitate the sharing of resources and expertise, leading to faster discovery and development cycles. For example, a recent study published in a leading pharmaceutical journal demonstrated the use of this compound in synthesizing novel antiviral agents. The findings highlight its potential as a scaffold for developing treatments against emerging infectious diseases.
The regulatory landscape for new pharmaceutical compounds also plays a significant role in shaping research directions for 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) ensures that any potential therapeutics derived from this compound meet stringent safety and efficacy standards before reaching clinical trials. This regulatory focus drives innovation while prioritizing patient safety.
Future research on 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid is likely to expand into new areas as techniques continue to evolve. For instance, the integration of artificial intelligence (AI) into drug discovery processes may enable more rapid identification of promising derivatives. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize synthetic routes efficiently. This technological advancement could significantly reduce the time and cost associated with developing new drugs based on this compound.
In conclusion, 2-(4,4-Difluorocyclohexyl)-2-oxoacetic acid (CAS No. 2092784-41-1) represents a fascinating subject of study with diverse applications in pharmaceutical chemistry. Its unique structural features offer opportunities for developing innovative therapeutics across multiple therapeutic areas. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.
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